Cas no 1039824-22-0 (3-Pyridinamine, 4-[(4-methoxyphenyl)methoxy]-)

• Product Name: 3-Pyridinamine, 4-[(4-methoxyphenyl)methoxy]-
• CAS No: 1039824-22-0
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• MDL: MFCD11184643
• CID: 4782535
• Update Time: 2025-06-27

3-Pyridinamine, 4-[(4-methoxyphenyl)methoxy]- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinamine, 4-[(4-methoxyphenyl)methoxy]-

• MDL： MFCD11184643
• Inchi： 1S/C13H14N2O2/c1-16-11-4-2-10(3-5-11)9-17-13-6-7-15-8-12(13)14/h2-8H,9,14H2,1H3
• InChI Key： VLYGJZZOSGNSQU-UHFFFAOYSA-N
• SMILES： C1=NC=CC(OCC2=CC=C(OC)C=C2)=C1N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 3-Pyridinamine, 4-[(4-methoxyphenyl)methoxy]-

Introduction to 3-Pyridinamine, 4-[(4-methoxyphenyl)methoxy]- (CAS No. 1039824-22-0) and Its Emerging Applications in Chemical Biology

3-Pyridinamine, 4-[(4-methoxyphenyl)methoxy]-, identified by the chemical identifier CAS No. 1039824-22-0, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the pyridine derivatives class, which is widely recognized for its role in pharmaceutical development and medicinal chemistry. The presence of both amine and methoxy functional groups in its molecular structure endows it with distinctive chemical reactivity, making it a valuable scaffold for designing novel bioactive molecules.

The molecular structure of 3-Pyridinamine, 4-[(4-methoxyphenyl)methoxy]- features a pyridine core substituted at the 3-position with an amine group and at the 4-position with a methoxybenzyl moiety. This configuration not only contributes to its solubility in polar organic solvents but also facilitates interactions with biological targets such as enzymes and receptors. The amine group at the 3-position is particularly noteworthy, as it can engage in hydrogen bonding or form salt bridges with polar residues in proteins, while the methoxybenzyl moiety at the 4-position introduces hydrophobicity and may influence binding affinity through van der Waals interactions.

In recent years, there has been a growing interest in pyridine derivatives as pharmacophores due to their ability to modulate various biological pathways. The compound CAS No. 1039824-22-0 has been explored in several preclinical studies for its potential therapeutic applications. One of the most compelling areas of research involves its use as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and dysregulation of their activity is associated with numerous diseases, including cancer. By targeting specific kinases, compounds like 3-Pyridinamine, 4-[(4-methoxyphenyl)methoxy]- aim to inhibit aberrant signaling cascades that drive pathological processes.

Recent advancements in structure-activity relationship (SAR) studies have highlighted the importance of optimizing the substitution patterns on the pyridine ring to enhance binding affinity and selectivity. The methoxybenzyl group in 3-Pyridinamine, 4-[(4-methoxyphenyl)methoxy]- has been shown to improve metabolic stability while maintaining strong interaction with target proteins. This balance is critical for developing drugs that exhibit prolonged half-lives and reduced side effects. Additionally, computational modeling techniques have been employed to predict how different structural modifications might affect the compound's biological activity, providing a rational framework for further optimization.

Another promising application of 3-Pyridinamine, 4-[(4-methoxyphenyl)methoxy]- lies in its potential use as a chiral building block for asymmetric synthesis. Chirality is a fundamental aspect of many biologically active molecules, and controlling the stereochemistry of drug candidates is essential for achieving desired pharmacological effects. The compound's ability to serve as a precursor for enantiomerically pure intermediates makes it valuable for constructing complex molecules with high enantiomeric purity. This capability is particularly relevant in modern drug discovery, where enantiomeric excess often correlates with improved efficacy and reduced toxicity.

The synthesis of 3-Pyridinamine, 4-[(4-methoxyphenyl)methoxy]- involves multi-step organic transformations that highlight the ingenuity of synthetic chemists in constructing complex molecular architectures. Key synthetic strategies include nucleophilic substitution reactions at the pyridine ring followed by protection-deprotection steps to introduce functional groups selectively. Advances in catalytic methods have also enabled more efficient routes to this compound, reducing reaction times and improving yields. These improvements are crucial for scaling up production while maintaining cost-effectiveness, which is a significant consideration in industrial applications.

In conclusion, 3-Pyridinamine, 4-[(4-methoxyphenyl)methoxy]- (CAS No. 1039824-22-0) represents a compelling example of how structural diversity can be leveraged to develop novel bioactive molecules. Its unique combination of functional groups makes it a versatile scaffold for drug discovery efforts targeting various diseases. As research continues to uncover new therapeutic applications and synthetic methodologies, this compound is poised to play an increasingly important role in pharmaceutical development and chemical biology.